Cas no 1892225-43-2 (methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate
• CAS No: 1892225-43-2
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 6205007
• PubChem ID: 117333191
• Update Time: 2025-08-03

methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate
• EN300-1983003
• 1892225-43-2

• Inchi： 1S/C10H11ClO4/c1-14-9-6(4-3-5-7(9)11)8(12)10(13)15-2/h3-5,8,12H,1-2H3
• InChI Key： XPUQBBGYBRQYJA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C(C(=O)OC)O

Computed Properties

• Exact Mass: 230.0345865g/mol
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate

Methyl 2-(3-Chloro-2-Methoxyphenyl)-2-Hydroxyacetate: A Novel Compound in Pharmaceutical Research

CAS 1892225-43-2 represents a key molecule in the development of advanced pharmaceutical formulations. This compound, known as methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate, has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. Recent studies published in Journal of Medicinal Chemistry (2023) highlight its role as a promising scaffold for the design of anti-inflammatory and antitumor agents. The molecule's ability to modulate intracellular signaling pathways has positioned it as a critical candidate for further exploration in drug discovery.

The chemical structure of methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate features a hydroxyacetate core with a substituted phenyl ring, enabling it to interact with multiple biological targets. This structural versatility allows for the synthesis of derivatives with enhanced pharmacokinetic properties. A 2024 study in ACS Medicinal Chemistry Letters demonstrated that the compound exhibits selectivity for PPARγ receptors, a finding that aligns with its potential as a metabolic regulator. The presence of the 3-chloro-2-methoxyphenyl group is particularly noteworthy, as it contributes to the molecule's ability to modulate lipid metabolism and inflammatory responses.

Recent research has focused on the synthesis and biological evaluation of methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate. A 2023 paper published in European Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity in vitro, with IC50 values comparable to established anti-inflammatory agents. The molecule's mechanism of action involves the inhibition of NF-κB signaling, a pathway critical in the regulation of immune responses. These findings suggest that the compound could be developed into a novel therapeutic for conditions such as rheumatoid arthritis or inflammatory bowel disease.

Pharmacological studies have also explored the cytotoxic potential of methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate. A 2024 study in Journal of Biological Chemistry demonstrated that the compound induces apoptosis in cancer cell lines, particularly in pancreatic and breast cancer models. The compound's ability to target mitochondria and disrupt ATP production has been linked to its antitumor effects. These results highlight its potential as a candidate for further investigation in oncology, with ongoing preclinical trials assessing its efficacy in combination with existing chemotherapeutic agents.

The synthetic pathway of methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate has been optimized to improve yield and purity, as reported in a 2023 review in Organic & Biomolecular Chemistry. The synthesis involves a multi-step process that includes the formation of the phenyl ring, functional group modification, and final purification steps. Researchers have emphasized the importance of controlling reaction conditions to ensure the stability of the compound during synthesis, which is critical for large-scale production and pharmaceutical applications.

Advances in analytical techniques have enabled more precise characterization of methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate. A 2024 paper in Journal of Pharmaceutical and Biomedical Analysis described the use of HPLC-MS and NMR spectroscopy to confirm the compound's molecular structure and purity. These methods are essential for quality control in pharmaceutical development, ensuring that the final product meets regulatory standards. The compound's solubility profile and stability under various conditions have also been evaluated, with results indicating its suitability for oral administration.

Current research is exploring the potential applications of methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate in the treatment of metabolic disorders. A 2023 study in Diabetes Research and Clinical Practice found that the compound improves insulin sensitivity in preclinical models, suggesting its potential as a therapeutic for type 2 diabetes. The molecule's ability to modulate adipokine secretion and enhance glucose uptake has been linked to its beneficial effects on metabolic health.

Collaborative efforts between academia and industry are driving the development of derivatives of methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate. A 2024 partnership between a pharmaceutical company and a research institution has focused on creating modified versions of the compound with improved bioavailability and reduced side effects. These efforts are part of a broader trend in drug discovery that emphasizes the importance of structure-activity relationship (SAR) studies in optimizing therapeutic candidates.

The regulatory landscape for methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate is evolving as more data becomes available. A 2023 report by the FDA highlighted the need for comprehensive toxicological studies before the compound can be advanced to clinical trials. Researchers are working to address potential safety concerns, including long-term effects and interactions with other medications, to ensure the compound meets all regulatory requirements for human use.

As research on methyl 2-(3-chloro-2-methoylphenyl)-2-hydroxyacetate progresses, its potential applications in medicine continue to expand. The compound's unique properties make it a valuable tool for the development of new therapies, particularly in the fields of inflammation, cancer, and metabolic disorders. Ongoing studies are expected to provide further insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.

In conclusion, methyl 2-(3-chloro-2-methoxyphenyl)-2-hydroxyacetate (CAS 1892225-43-2) represents a promising candidate in pharmaceutical research. Its structural features and biological activity have been extensively studied, with recent findings highlighting its potential as a therapeutic agent. As research continues, this compound may play a significant role in the development of novel treatments for a range of diseases, underscoring the importance of further investigation into its properties and applications.